Cas no 67029-83-8 (Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one)

• Product Name: Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one
• CAS No: 67029-83-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 2026872
• PubChem ID: 129834844
• Update Time: 2025-04-21

Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one
• 3,7-Dimethoxy-4H-1-benzopyran-4-one
• 67029-83-8
• DTXSID601293470
• 3,7-dimethoxychromone

• Inchi： 1S/C11H10O4/c1-13-7-3-4-8-9(5-7)15-6-10(14-2)11(8)12/h3-6H,1-2H3
• InChI Key： PEAFNDBGXUYBRQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC(=CC1=2)OC)=O)OC

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones